Cas no 1806866-62-5 (3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine)

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine is a versatile pyridine derivative with a unique substitution pattern, offering valuable reactivity for pharmaceutical and agrochemical applications. The presence of an aminomethyl group enhances its potential as a building block for further functionalization, while the chloro and difluoromethyl substituents contribute to its electrophilic character and metabolic stability. The hydroxyl group at the 4-position provides additional sites for modification or hydrogen bonding interactions. This compound’s structural features make it particularly useful in the synthesis of bioactive molecules, where its balanced lipophilicity and polarity can be leveraged for optimized pharmacokinetic properties. Its stability under standard conditions further supports its utility in synthetic chemistry.

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine structure

1806866-62-5 structure

Product Name:3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine

CAS No:1806866-62-5

MF:C₇H₇ClF₂N₂O

MW:208.593087434769

CID:4808845

Update Time:2025-06-13

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H7ClF2N2O/c8-6-3(2-11)5(13)1-4(12-6)7(9)10/h1,7H,2,11H2,(H,12,13)
- InChI Key： PYCYNMFLJXDMKC-UHFFFAOYSA-N
- SMILES： ClC1=C(CN)C(C=C(C(F)F)N1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 1
Topological Polar Surface Area: 55.1

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029053958-250mg	3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine	1806866-62-5	97%	250mg	$960.00	2022-03-31
Alichem	A029053958-500mg	3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine	1806866-62-5	97%	500mg	$1,564.80	2022-03-31
Alichem	A029053958-1g	3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine	1806866-62-5	97%	1g	$3,099.20	2022-03-31

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Additional information on 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine

Research Brief on 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1806866-62-5)

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1806866-62-5) is a chemically modified pyridine derivative that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, including an aminomethyl group at the 3-position, a chloro substituent at the 2-position, and a difluoromethyl group at the 6-position, along with a hydroxyl group at the 4-position. These functional groups contribute to its potential biological activity and make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly its role as a key intermediate or active pharmaceutical ingredient (API). The compound's structural complexity and the presence of multiple reactive sites offer opportunities for further derivatization, enabling the development of novel therapeutic agents. Researchers have explored its potential applications in targeting specific enzymes or receptors involved in various disease pathways, including inflammatory disorders, infectious diseases, and cancer.

One of the notable findings in the latest research is the compound's interaction with certain bacterial enzymes, suggesting its potential as an antimicrobial agent. Preliminary in vitro studies have demonstrated inhibitory effects against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These results highlight its potential for further optimization and development as a new class of antibiotics, addressing the growing concern of antibiotic resistance.

In addition to its antimicrobial properties, 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine has also been investigated for its role in agrochemical applications. Its structural motifs are similar to those found in certain herbicides and pesticides, and recent studies have explored its efficacy in controlling plant pathogens. Field trials have shown promising results, with the compound exhibiting strong activity against a variety of fungal and bacterial plant diseases, while maintaining a favorable environmental profile.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward improving yield, scalability, and cost-effectiveness. Novel synthetic routes have been developed, leveraging advanced catalytic methods and green chemistry principles to minimize waste and reduce the use of hazardous reagents. These advancements are critical for the compound's potential commercialization and large-scale production.

In conclusion, 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-hydroxypyridine (CAS: 1806866-62-5) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities warrant further investigation to fully elucidate its mechanisms of action and optimize its therapeutic and agricultural applications. Continued research in this area is expected to yield significant advancements in drug discovery and crop protection strategies.